
Troubleshooting Guide: Common Artifact
Correction Issues

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: MS049

CAS No.: 1502816-23-0

Cat. No.: S536357

Get Quote

The table below summarizes frequent problems, their potential causes, and recommended solutions.

Problem Possible Causes Recommended Solutions

High Residual Noise
Post-Correction

Incorrect artifact topography

definition; suboptimal method
for data type [1].

Re-average artifact to define topography;

switch correction method (e.g., PCA to
Surrogate for ERPs) [1].

Signal
Distortion/Reduction

Over-correction; method
distorts brain signal

topography [1] [2].

Verify with artifact rejection; use
Optimizing method with SSP in source

analysis [1].

Poor EKG/ECG
Correction

Low channel count; lack of

individual topography [1].

Use >30 channels with inferior

electrodes; define topography from
averaged EKG pattern [1].

Low Signal-to-Noise
Ratio (SNR)

ICA can introduce noise in
low-SNR conditions [2].

Apply ICA with caution on low-SNR data;
consider alternative methods like SSP

[2].
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Q: What is the fundamental difference between PCA and ICA for artifact correction?

A: PCA separates data into components based on variance, often isolating the strongest
signals (like artifacts) first. ICA separates data into components based on statistical
independence, which can better isolate artifacts from brain signals, preserving more of the
neural data of interest [2].

Q: Should I use artifact correction or artifact rejection for my data?

A: Artifact rejection (removing contaminated data segments) is preferred when you have a
low number of artifacts and a high number of total trials, as it avoids any potential distortion

from correction. Artifact correction is necessary when you have a high number of artifacts or a
limited number of trials (common in clinical studies), as it allows you to retain valuable data [1].

Q: How can I ensure my source analysis results are valid after artifact correction?

A: Use the Optimizing method with Signal Subspace Projection (SSP). SSP accounts for
the distortion caused by the correction in the source model. In BESA Research, this is indicated

by "ART" in the status bar of the Source Analysis module [1].

Experimental Protocol: Correcting Ocular Artifacts
using Spatial Topographies

This protocol, adapted from BESA Research guidelines, provides a step-by-step method for correcting blink

artifacts [1].

Data Inspection: Load your continuous EEG data. Visually scan the recording and identify periods
containing large, stereotypical blink artifacts.

Artifact Marking: Using the mouse, click and drag to select a time segment that clearly contains a
single blink artifact, from start to finish.

Topography Definition:
Right-click on the marked segment.

From the pop-up menu, select "Define Topography".
In the "Select Topographies" dialog box, check the box for "Blink" to assign the topography.

The software will automatically calculate the spatial distribution of the artifact.
Review and Application:

A map of the blink topography will be displayed. Review it to ensure it matches the expected
frontal distribution.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4972935/
https://wiki.besa.de/index.php?title=BESA_Research_Artifact_Correction
https://wiki.besa.de/index.php?title=BESA_Research_Artifact_Correction
https://wiki.besa.de/index.php?title=BESA_Research_Artifact_Correction
https://www.smolecule.com/products/s536357?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The data will now be corrected online. A new virtual channel showing the blink artifact's time

course will appear at the bottom of the display.
Validation: Scroll through your data to confirm that blink artifacts are reduced while brain activity

remains largely intact. Toggle correction on and off using the Artifact / Correct menu to
compare.

Artifact Correction Methods Comparison

The table below compares common artifact correction methods, helping you choose the right one for your

analysis goals.

Method Best For Principle Key Considerations

PCA (Principal
Component
Analysis)

Artifact-free review of
ongoing EEG [1].

Separates signals based
on variance, removing

high-variance artifact
components.

Can distort data if brain
signal and artifact share

variance.

ICA
(Independent
Component
Analysis)

General purpose;
effective for ocular,

cardiac, and muscular
artifacts [2].

Separates signals based
on statistical

independence, isolating
artifact components.

May introduce noise in low
Signal-to-Noise Ratio

(SNR) data [2].

Surrogate Model
(e.g., BESA)

Analysis of Averaged
Data (ERPs) [1].

Models brain activity with
a fixed dipole source to

better separate it from
artifacts.

Least distortion if the
surrogate model is a good

fit for the actual brain
response.

SSP (Signal
Space
Projection)

Source analysis; often
used with MEG [2].

Projects out the artifact
topography vector(s) from

the data.

Can reduce the brain signal
if it overlaps significantly

with the artifact subspace
[2].

tSSS (Temporal
Signal Space
Separation)

MEG data with
interference from

internal (e.g., dental
implants) or external

sources [2].

Uses signal from internal
and external subspaces to

remove temporally
correlated interference.

More computationally
demanding than SSS.

Recommended over plain
SSS for gradiometers [2].
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Workflow Diagram: Spatial Filtering for Artifact
Correction

The following diagram illustrates the logical workflow for artifact correction based on spatial filtering, as

implemented in systems like BESA Research [1].

Start: Raw EEG/MEG Data

Define Artifact
Topography

Determine Brain
Signal Topography

Reconstruct Artifact
Signal via Spatial Filter

Subtract Artifact
from Original Data

End: Corrected Data

Click to download full resolution via product page

Figure 1: A generalized workflow for artifact correction using spatial filtering, common in tools like BESA

Research.
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How to Proceed Without a Specific "MS049" Context

Since the exact nature of "MS049" was not identified in the search results, I recommend you:

Consult Your Instrument's Manual: The most accurate protocols and troubleshooting guides will be

in the documentation for your specific device or software.
Identify the Artifact Source: Determine the physical source of your artifacts (e.g., ocular, muscular,

cardiac, movement, electrical noise) to select the most appropriate correction strategy.
Validate Your Results: Always confirm that the correction process has removed the artifact without

unduly distorting your underlying biological signal. Compare corrected and uncorrected data, and use
artifact rejection as a validation baseline where possible.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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